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Compound of Interest

Compound Name: 14,15-EET-SI

Cat. No.: B570722 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical reagents like 14,15-EET-SI (14,15-epoxyeicosatrienoic acid

sulfonimide, silylated) is a critical component of laboratory safety and operational integrity.

While specific institutional protocols must always be followed, this guide provides essential

safety and logistical information to inform the development of a comprehensive disposal plan

for this compound.

Core Safety and Handling Data
All quantitative data regarding the physical and chemical properties of 14,15-EET-SI are crucial

for a proper risk assessment before handling and disposal. The following table summarizes key

information derived from available safety data sheets and product information.
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Property Data Source

Chemical Name

N-(methylsulfonyl)-13-(3-

pentyloxiranyl)-5Z,8Z,11Z-

tridecatrienamide

Cayman Chemical

CAS Number 218461-97-3 Cayman Chemical

Molecular Formula C₂₁H₃₅NO₄S Cayman Chemical[1]

Formula Weight 397.6 g/mol Cayman Chemical[1]

Formulation A solution in methyl acetate Cayman Chemical[1]

Storage Temperature -20°C

Cayman Chemical[1],

MedchemExpress.com[2],

United States Biological[3]

Solubility
DMF: 10 mg/ml, DMSO: 10

mg/ml, Ethanol: 10 mg/ml
Cayman Chemical[1]

Recommended Disposal Protocol
The following procedure outlines a recommended workflow for the safe disposal of 14,15-EET-
SI. This protocol is based on general principles for handling silylated and sulfonated organic

compounds. Always consult your institution's Environmental Health and Safety (EHS)

department and the official Safety Data Sheet (SDS) before proceeding.

Experimental Protocol: Deactivation and Disposal of 14,15-EET-SI

Objective: To hydrolyze the silyl group and prepare the compound for disposal as aqueous

chemical waste.

Materials:

14,15-EET-SI in its original solvent (e.g., methyl acetate)

Appropriate organic solvent for dilution (e.g., heptane)

tert-Butyl alcohol
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Dilute aqueous acid (e.g., 1M HCl) or a suitable acidic buffer

Appropriate personal protective equipment (PPE): safety goggles, lab coat, chemically

resistant gloves

Calibrated pH meter or pH strips

Labeled aqueous chemical waste container

Procedure:

Initial Dilution: In a fume hood, dilute the 14,15-EET-SI solution with a dry hydrocarbon

solvent, such as heptane. The goal is to reduce the concentration of the reactive silyl group.

Quenching of Silyl Group: While stirring the diluted solution, slowly add an excess of tert-

butyl alcohol dropwise. This step is designed to quench the reactive silyl group.

Hydrolysis: After the initial quenching, slowly add dilute aqueous acid (e.g., 1M HCl) to the

solution with continued stirring. This will facilitate the hydrolysis of the silyl ether and

sulfonimide moieties.

pH Neutralization: Monitor the pH of the aqueous layer. Neutralize the solution by adding a

suitable base (e.g., sodium bicarbonate) until the pH is within the acceptable range for your

facility's aqueous waste stream (typically between 6 and 8).

Waste Collection: Separate the organic and aqueous layers. The aqueous layer, now

containing the hydrolyzed and less hazardous byproducts, can be transferred to a properly

labeled aqueous chemical waste container. The organic layer should be disposed of as

flammable liquid waste.[4]

Container Labeling and Storage: Ensure the waste container is clearly labeled with the

chemical contents and stored in a designated satellite accumulation area until collection by

your institution's EHS department.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 14,15-EET-SI, from

initial handling to final waste collection.
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Caption: Logical workflow for the safe disposal of 14,15-EET-SI.
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This comprehensive approach to the disposal of 14,15-EET-SI, grounded in established

chemical safety principles, empowers laboratory professionals to manage their chemical waste

streams responsibly and safely. By adhering to these guidelines and consulting with

institutional safety officers, researchers can ensure a safe laboratory environment while

advancing their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b570722?utm_src=pdf-body
https://www.benchchem.com/product/b570722?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/10009286/plus-minus14-15-eet-si
https://www.medchemexpress.com/racemic-14-15-epoxyeicosatrienoic-acid.html
https://www.usbio.net/biochemicals/412022/1415Epoxyeicosatrienoic-Acid-1415EET
https://www.epfl.ch/labs/lcso/wp-content/uploads/2018/06/Procedures-for-Lab-Treatment-of-Waste-Chemicals.pdf
https://www.benchchem.com/product/b570722#14-15-eet-si-proper-disposal-procedures
https://www.benchchem.com/product/b570722#14-15-eet-si-proper-disposal-procedures
https://www.benchchem.com/product/b570722#14-15-eet-si-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b570722?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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